N-(2-((2-amino-2-oxoethyl)thio)-4-phenylthiazol-5-yl)-5-chloro-2-methoxybenzamide

• IUPAC Name: N-[2-(2-amino-2-oxoethyl)sulfanyl-4-phenyl-1,3-thiazol-5-yl]-5-chloro-2-methoxybenzamide
• InChI: InChI=1S/C19H16ClN3O3S2/c1-26-14-8-7-12(20)9-13(14)17(25)23-18-16(11-5-3-2-4-6-11)22-19(28-18)27-10-15(21)24/h2-9H,10H2,1H3,(H2,21,24)(H,23,25)
• InChI Key: CXKYEDNWACRKKI-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)Cl)C(=O)NC2=C(N=C(S2)SCC(=O)N)C3=CC=CC=C3
• Molecular Formula: C19H16ClN3O3S2
• Molecular Weight: 433.9 g/mol

Description

The compound “N-(2-((2-amino-2-oxoethyl)thio)-4-phenylthiazol-5-yl)-5-chloro-2-methoxybenzamide” is a complex organic molecule. It contains several functional groups, including an amide, a thiazole ring, a phenyl ring, a thioether, and a chloro-methoxy group. These functional groups could potentially contribute to the compound’s reactivity and properties.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the thiazole and phenyl rings would introduce aromatic character to the molecule, and the polar amide, thioether, and chloro-methoxy groups could potentially influence its solubility and reactivity.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of polar functional groups could enhance its solubility in polar solvents, and the aromatic rings could contribute to its stability.

Mechanism of Action

The mechanism of action of a compound typically refers to how it interacts with biological systems, which is often determined through biochemical or pharmacological studies. Without specific studies on this compound, it’s difficult to predict its mechanism of action.

Future Directions

The potential applications and future directions for this compound would depend on its properties and reactivity. It could potentially be of interest in fields such as medicinal chemistry, materials science, or synthetic chemistry, depending on its specific characteristics and behavior.